tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate
Overview
Description
Tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate (TBPC) is a derivative of the pyrrolidinyl-N-trifluoroethylcarbamate family of compounds. It is a synthetic compound with a wide range of applications in the pharmaceutical and biotechnological industries. TBPC is an important component of many pharmaceuticals, and its ability to modulate biological processes makes it a valuable tool for scientific research.
Mechanism of Action
Tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate is believed to act as an inhibitor of enzymes by forming a covalent bond with the active site of the enzyme. This covalent bond prevents the enzyme from binding to its substrate, thereby inhibiting its activity. This compound is also believed to interact with other proteins, such as receptors, to modulate their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in neurotransmission, as well as enzymes involved in drug metabolism. This compound has also been shown to interact with receptors to modulate their activity. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate has a number of advantages for use in laboratory experiments. It is a relatively stable compound, and its ability to modulate enzyme activity makes it a valuable tool for studying the effects of drugs on biological processes. However, this compound is not without its limitations. It has a relatively short half-life and is not soluble in water, making it difficult to work with in aqueous solutions.
Future Directions
The potential applications of tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate are vast, and there are a number of future directions that could be explored. These include further studies of its ability to modulate enzyme activity, as well as its potential use in drug delivery systems. In addition, this compound could be used to study the effects of drugs on other proteins, such as receptors, and its antioxidant and anti-inflammatory properties could be further explored. Finally, this compound could be used in the development of novel therapeutic agents and the development of new diagnostic techniques.
Synthesis Methods
Tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate can be synthesized using a variety of methods, including the addition of a tert-butyl halide to a pyrrolidinyl carbamate derivative. The reaction is carried out in an organic solvent, such as dichloromethane, and can be catalyzed by a variety of catalysts, such as palladium on carbon. The reaction is typically carried out at room temperature and produces a white solid that is soluble in organic solvents.
Scientific Research Applications
Tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate has been used in a variety of scientific research applications, including the study of enzyme inhibition. It has been shown to inhibit the activity of a variety of enzymes, including acetylcholinesterase, which is important for the regulation of neurotransmission. This compound has also been used to study the effects of drug metabolism, as it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the breakdown of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(pyrrolidin-3-yl)-N-(2,2,2-trifluoroethyl)carbamate involves the reaction of tert-butyl N-(pyrrolidin-3-yl)carbamate with 2,2,2-trifluoroethyl chloroformate in the presence of a base.", "Starting Materials": [ "tert-butyl N-(pyrrolidin-3-yl)carbamate", "2,2,2-trifluoroethyl chloroformate", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Add tert-butyl N-(pyrrolidin-3-yl)carbamate to a reaction flask", "Step 2: Add 2,2,2-trifluoroethyl chloroformate to the reaction flask", "Step 3: Add a base (e.g. triethylamine) to the reaction flask", "Step 4: Stir the reaction mixture at room temperature for several hours", "Step 5: Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
186202-83-5 |
Molecular Formula |
C11H19F3N2O2 |
Molecular Weight |
268.3 |
Purity |
95 |
Origin of Product |
United States |
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